Cas no 1805217-46-2 (2,4-Dibromo-3-(bromomethyl)pyridine)

• Product Name: 2,4-Dibromo-3-(bromomethyl)pyridine
• CAS No: 1805217-46-2
• MF: C₆H₄Br₃N
• MW: 329.814659118652
• CID: 4901507
• Update Time: 2025-11-02

2,4-Dibromo-3-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-(bromomethyl)pyridine
• 3-Bromomethyl-2,4-dibromopyridine

• Inchi： 1S/C6H4Br3N/c7-3-4-5(8)1-2-10-6(4)9/h1-2H,3H2
• InChI Key： PVQMHCWMJISUCR-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1CBr)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dibromo-3-(bromomethyl)pyridine

Introduction to 2,4-Dibromo-3-(bromomethyl)pyridine (CAS No. 1805217-46-2)

2,4-Dibromo-3-(bromomethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805217-46-2, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a pyridine core substituted with two bromine atoms at the 2- and 4-positions and a bromomethyl group at the 3-position, exhibits unique reactivity that makes it valuable for constructing complex molecular architectures. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations essential for drug discovery and material science applications.

The structural framework of 2,4-Dibromo-3-(bromomethyl)pyridine positions it as a versatile building block for synthesizing pharmacologically relevant molecules. Its pyridine scaffold is a common motif in many bioactive compounds, including antiviral, antibacterial, and anticancer agents. The bromomethyl group, in particular, serves as a reactive handle for introducing various functional groups through addition reactions or subsequent transformations. This dual functionality allows chemists to design molecules with tailored properties for specific biological targets.

In recent years, the demand for heterocyclic compounds with halogen substituents has surged due to their broad applicability in medicinal chemistry. 2,4-Dibromo-3-(bromomethyl)pyridine has been increasingly utilized in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. For instance, studies have demonstrated its role in generating bisubstrate analogs that mimic ATP binding pockets of kinases, thereby inhibiting their activity. The bromine atoms facilitate palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or alkenyl groups to enhance binding affinity or modulate metabolic stability.

Moreover, the compound has found utility in the development of ligands for metal-organic frameworks (MOFs) and coordination polymers. The pyridine nitrogen can act as a coordination site for transition metals, while the bromine atoms can participate in π-stacking interactions or serve as anchors for further functionalization. Such materials are explored for applications in gas storage, catalysis, and sensing technologies. The versatility of 2,4-Dibromo-3-(bromomethyl)pyridine underscores its importance as a precursor in advanced chemical synthesis.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. For example, transition-metal-catalyzed C-H activation strategies have enabled direct functionalization of the pyridine ring without relying solely on pre-functionalized positions. This approach has opened new avenues for constructing nitrogen-containing heterocycles with complex substituents. Additionally, photoredox catalysis has been employed to generate radical intermediates from 2,4-Dibromo-3-(bromomethyl)pyridine, facilitating cascade reactions that produce polycyclic structures with high efficiency.

The pharmaceutical industry has also leveraged 2,4-Dibromo-3-(bromomethyl)pyridine in the discovery of novel therapeutic agents. Researchers have utilized its reactivity to develop inhibitors targeting enzyme cascades involved in inflammatory diseases and neurodegenerative disorders. By modulating the electronic properties of the pyridine core through substituent effects, chemists can fine-tune binding interactions with biological macromolecules. This flexibility has led to the identification of lead compounds with promising preclinical profiles.

In conclusion,2,4-Dibromo-3-(bromomethyl)pyridine (CAS No. 1805217-46-2) remains a cornerstone in synthetic chemistry due to its structural features and reactivity profile. Its role in constructing biologically active molecules continues to be explored across various disciplines, from drug development to materials science. As synthetic techniques evolve，this compound will undoubtedly continue to play a pivotal role in innovation within the chemical sciences.